Cas no 2228639-20-9 (methyl 2-(aminomethyl)-3,3-dimethylpentanoate)

• Product Name: methyl 2-(aminomethyl)-3,3-dimethylpentanoate
• CAS No: 2228639-20-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6487858
• PubChem ID: 165828901
• Update Time: 2025-06-07

methyl 2-(aminomethyl)-3,3-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminomethyl)-3,3-dimethylpentanoate
• EN300-1997631
• 2228639-20-9

• Inchi： 1S/C9H19NO2/c1-5-9(2,3)7(6-10)8(11)12-4/h7H,5-6,10H2,1-4H3
• InChI Key： NLLKUCOMTHCQHE-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-(aminomethyl)-3,3-dimethylpentanoate

Introduction to Methyl 2-(aminomethyl)-3,3-dimethylpentanoate (CAS No. 2228639-20-9)

Methyl 2-(aminomethyl)-3,3-dimethylpentanoate, a compound with the chemical identifier CAS No. 2228639-20-9, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of novel biochemical agents and therapeutic interventions.

The molecular structure of methyl 2-(aminomethyl)-3,3-dimethylpentanoate consists of a carboxylate ester group linked to a branched aliphatic chain with an amine substituent. This configuration imparts distinct chemical reactivity and biological potential, making it a valuable intermediate in synthetic chemistry and drug design. The presence of both an amine and an ester functionality allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, the compound has been extensively studied for its potential applications in the pharmaceutical industry. Its structural features make it a promising candidate for the synthesis of bioactive molecules, including protease inhibitors and other enzyme-targeting agents. The branched aliphatic side chain enhances solubility and bioavailability, which are critical factors in drug development. Furthermore, the amine group provides a site for further functionalization, allowing for the creation of more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of methyl 2-(aminomethyl)-3,3-dimethylpentanoate is its role in the synthesis of novel therapeutic agents. Researchers have leveraged its unique chemical framework to develop compounds that exhibit potent activity against various biological targets. For instance, studies have shown that derivatives of this molecule can inhibit specific enzymes involved in inflammatory pathways, offering potential treatments for chronic inflammatory diseases. Additionally, its ability to interact with biological macromolecules has opened up avenues for developing targeted therapies in oncology and neurology.

The compound's relevance extends beyond academic research into practical applications. In industrial settings, methyl 2-(aminomethyl)-3,3-dimethylpentanoate serves as a key intermediate in the production of fine chemicals and specialty materials. Its versatility in chemical transformations makes it indispensable in synthetic protocols used by pharmaceutical companies and biotechnology firms. The demand for high-quality intermediates like this has surged as the pharmaceutical industry continues to innovate and develop new treatments for complex diseases.

Advances in synthetic methodologies have further enhanced the utility of methyl 2-(aminomethyl)-3,3-dimethylpentanoate. Modern techniques such as catalytic asymmetric synthesis and flow chemistry have enabled more efficient and scalable production processes. These innovations not only reduce costs but also improve yields, making it more feasible to incorporate this compound into large-scale manufacturing processes. The ability to produce high-purity samples is essential for ensuring the efficacy and safety of final drug products.

The biological activity of methyl 2-(aminomethyl)-3,3-dimethylpentanoate has been explored through various preclinical studies. Researchers have demonstrated its potential as a scaffold for designing molecules with therapeutic effects. For example, derivatives of this compound have shown promise in inhibiting matrix metalloproteinases (MMPs), which are enzymes implicated in tissue degradation and inflammation. By modulating MMP activity, these compounds could offer novel strategies for treating conditions such as arthritis and cancer metastasis.

In addition to its pharmaceutical applications, methyl 2-(aminomethyl)-3,3-dimethylpentanoate has found utility in materials science and biotechnology. Its unique chemical properties make it suitable for developing advanced polymers and coatings with enhanced durability and functionality. Researchers are exploring its use in creating biodegradable materials that can be used in medical implants and drug delivery systems. These applications highlight the compound's broad utility across multiple scientific disciplines.

The future prospects of methyl 2-(aminomethyl)-3,3-dimethylpentanoate are promising as ongoing research continues to uncover new possibilities for its application. With advancements in computational chemistry and artificial intelligence-driven drug discovery platforms, the potential for developing novel derivatives is vast. These tools enable researchers to predict the properties of new compounds with greater accuracy, accelerating the pace of innovation in medicinal chemistry.

In conclusion, methyl 2-(aminomethy)-l-3,l- dimethyIpentanOatE (CAS No. 2228639-20-9) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and biotechnology. Its unique structural features, coupled with its reactivity and biological potential, make it a valuable asset in scientific research and industrial applications. As our understanding of its properties continues to grow, so too will its role in advancing human health and technological innovation.